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Compound of Interest

Compound Name: Heptadecyl! acrylate

Cat. No.: B13791135

An In-depth Technical Guide to Heptadecyl Acrylate for Researchers and Drug Development
Professionals

Heptadecyl acrylate is a long-chain alkyl acrylate monomer utilized in the synthesis of
polymers with tailored hydrophobic properties. Its molecular structure, featuring a C17 alkyl
chain, imparts significant hydrophobicity to polymers, making it a valuable component in
formulations for various fields, including materials science and potentially drug delivery. This
guide provides a comprehensive overview of its chemical identity, physicochemical properties,
synthesis, and analytical methods, with a focus on its relevance to research and development.

Chemical Identity and Properties

Heptadecyl acrylate, also known as heptadecyl 2-propenoate, is the ester of heptadecyl
alcohol and acrylic acid.[1][2] Its fundamental properties are summarized below.

Molecular Formula: C20H3s02[1][3][4][5]
CAS Number: 28343-58-0[1][3][4]

Physicochemical Data

The physicochemical properties of heptadecyl acrylate are crucial for its application in
polymer science and formulation development. The following table summarizes key data,
primarily based on information for heptadecyl acrylate and its close structural analogs.
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Property Value

Molecular Weight 310.5 g/mol
Appearance Clear, colorless liquid
Density 0.87 g/lcm3 at 25 °C
Boiling Point >174 °C

Melting Point <-100 °C

Flash Point 234 °C

Viscosity 11 mPa:-s

Glass Transition Temp. (Tg) -72 °C

Water Solubility Insoluble (predicted)

(Data compiled from available information on Heptadecyl Acrylate and its analogs)

Synthesis of Heptadecyl Acrylate

The synthesis of heptadecyl acrylate is typically achieved through the esterification of
heptadecyl alcohol with an acrylic acid derivative. A general workflow for this process is
outlined below. The synthesis of long-chain alkyl acrylates can also be performed via
microwave-assisted direct melting esterification, which has been shown to significantly increase
the reaction rate for similar compounds like hexadecyl acrylate.

Experimental Workflow: Synthesis and Purification

Click to download full resolution via product page

A generalized workflow for the synthesis and purification of heptadecyl acrylate.

lllustrative Experimental Protocol: Esterification
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The following protocol is a generalized procedure for the synthesis of a long-chain alkyl

acrylate, which can be adapted for heptadecyl acrylate.

Materials:

Heptadecyl alcohol
Acryloyl chloride (or acrylic acid)
Anhydrous solvent (e.g., dichloromethane or toluene)

Acid scavenger (e.g., triethylamine, if using acryloyl chloride) or acid catalyst (e.g., p-
toluenesulfonic acid, if using acrylic acid)

Inhibitor of polymerization (e.g., hydroquinone)
Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexane and ethyl acetate for elution

Procedure:

In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen), dissolve
heptadecyl alcohol (1 equivalent) and a polymerization inhibitor in the anhydrous solvent.

If using acryloyl chloride, add the acid scavenger (1.1 equivalents). Cool the mixture in an ice
bath.

Slowly add acryloyl chloride (1.1 equivalents) dropwise to the stirred solution.

Allow the reaction to warm to room temperature and stir for several hours until completion,
which can be monitored by thin-layer chromatography (TLC).
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e Quench the reaction by adding saturated sodium bicarbonate solution.
e Separate the organic layer and wash it successively with water and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

 Purify the crude product by column chromatography on silica gel, using a gradient of ethyl
acetate in hexane as the eluent, to yield pure heptadecyl acrylate.

Polymerization and Applications in Drug
Development

Heptadecyl acrylate is a monofunctional monomer that readily forms homopolymers and
copolymers through free-radical polymerization.[6] The long hydrophobic heptadecyl chain is a
key feature that influences the properties of the resulting polymers.

Copolymers of heptadecyl acrylate can be prepared with a variety of other monomers, such
as (meth)acrylic acid and its esters, acrylonitrile, styrene, and vinyl acetate, to tune the
properties of the final polymer.[6]

Role in Drug Delivery Systems

The hydrophobicity imparted by the heptadecyl chain makes polymers derived from this
monomer of interest in drug delivery applications. These polymers can be designed to form
nanoparticles, micelles, or hydrogels for the encapsulation and controlled release of lipophilic
drugs.[3] The hydrophobic domains created by the heptadecyl acrylate units can serve as
reservoirs for poorly water-soluble therapeutic agents, potentially enhancing their bioavailability
and stability.

While specific signaling pathways directly modulated by heptadecyl acrylate are not
established, its use in drug delivery vehicles is a strategy to improve the therapeutic index of
encapsulated drugs by altering their pharmacokinetics and biodistribution.

Logical Framework for Polymer-Based Drug Delivery
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Conceptual pathway for developing heptadecyl acrylate-based polymers for drug delivery.

Analytical Methods

High-performance liquid chromatography (HPLC) is a suitable method for the analysis of
heptadecyl acrylate. A reverse-phase HPLC method can be employed for its separation and
guantification.
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General HPLC Protocol

e Column: A C18 reversed-phase column (e.g., ZORBAX SB-AQ, 250 mm x 4.6 mm, 5 pum) is
often suitable for separating acrylates.[7]

» Mobile Phase: A gradient elution using a mixture of acetonitrile and water is typically
effective.[7] For mass spectrometry (MS) detection, a volatile acid like formic acid can be
added to the mobile phase.

o Detector: A diode-array detector (DAD) can be used for quantification, with the detection
wavelength set to the UV maximum of the acrylate, which is typically around 210 nm.[7]

o Sample Preparation: Samples containing heptadecyl acrylate should be dissolved in a
suitable organic solvent, such as methanol or acetonitrile, and filtered before injection.

This technical guide provides a foundational understanding of heptadecyl acrylate for its
potential use in research and drug development. The combination of its hydrophobic nature
and polymerizability makes it a versatile monomer for creating advanced materials and drug
delivery systems. Further research into its biocompatibility and the in vivo behavior of its
polymers will be crucial for its translation into biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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